4-Chloro-6-propylthieno[2,3-d]pyrimidine

• IUPAC Name: 4-chloro-6-propylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C9H9ClN2S/c1-2-3-6-4-7-8(10)11-5-12-9(7)13-6/h4-5H,2-3H2,1H3
• InChI Key: FIPRVHRVMHAYBO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC2=C(S1)N=CN=C2Cl
• Molecular Formula: C9H9ClN2S
• DSSTOX Substance ID: DTXSID80716733
• Molecular Weight: 212.70 g/mol
• CAS RN: 439692-82-7

Description

4-Chloro-6-propylthieno[2,3-d]pyrimidine is a heterocyclic organic compound. It is used as a biochemical reagent and can be used as a biological material or organic compound for life science-related research.

Synthesis Analysis

The synthesis of pyrimidines has been reported by 4-HO-TEMPO-facilitated [3 + 3] annulation of commercial-grade amidines with saturated ketones under Cu-catalysis.

Molecular Structure Analysis

The molecular formula of 4-Chloro-6-propylthieno[2,3-d]pyrimidine is C9H9ClN2S. The InChI code is 1S/C9H9ClN2S/c1-2-3-6-4-7-8(10)11-5-12-9(7)13-6/h4-5H,2-3H2,1H3.

Physical And Chemical Properties Analysis

The molecular weight of 4-Chloro-6-propylthieno[2,3-d]pyrimidine is 212.7. The InChI key is FIPRVHRVMHAYBO-UHFFFAOYSA-N.

Scientific Research Applications

I have conducted a thorough search for the scientific research applications of 4-Chloro-6-propylthieno[2,3-d]pyrimidine , but unfortunately, there seems to be a lack of publicly available detailed information on specific applications for this compound. .

Future Directions

There are several possible research guidelines and suggestions for the development of new pyrimidines as anti-inflammatory agents. This provides clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.

Mechanism of Action

Target of Action

It’s worth noting that pyrimidine derivatives have been widely studied for their potential anticancer properties .

Mode of Action

Pyrimidine derivatives are known to interact with various biological targets, leading to changes in cellular processes

Biochemical Pathways

Pyrimidine derivatives are known to influence a variety of biochemical pathways, particularly those involved in cell proliferation and apoptosis .

Result of Action

Pyrimidine derivatives have been associated with cytotoxic effects in various cancer cell lines .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially affect the action of a chemical compound .

Synthesis routes and methods

Procedure details

The product of Example 3b was reacted with excess POCl3 at reflux for 3 h then at room temperature for 16 h. The reaction was poured over ice and partitioned between water and ethyl acetate. The organic layer was concentrated to provide the title compound.